Cas no 2679934-49-5 (rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2679934-49-5
• MF: C₇H₈F₃NO₅
• MW: 243.13733291626
• CID: 5645310
• PubChem ID: 165909795
• Update Time: 2025-06-08

rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679934-49-5
• rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• EN300-28277479

• Inchi： 1S/C7H8F3NO5/c8-7(9,10)4(13)11-1-3(12)6(16,2-11)5(14)15/h3,12,16H,1-2H2,(H,14,15)/t3-,6+/m1/s1
• InChI Key： GDOSGGBBTJPGMF-CVYQJGLWSA-N
• SMILES： FC(C(N1C[C@H]([C@](C(=O)O)(C1)O)O)=O)(F)F

Computed Properties

• Exact Mass: 243.03545684g/mol
• Monoisotopic Mass: 243.03545684g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 98.1Ų

Additional information on rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Comprehensive Overview of rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679934-49-5)

The compound rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679934-49-5) is a highly specialized chiral molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a pyrrolidine ring with dihydroxy and trifluoroacetyl functional groups, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly interested in this molecule due to its stereochemical complexity and potential applications in drug discovery, particularly in the development of enzyme inhibitors and prodrugs.

In recent years, the demand for chiral building blocks like rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid has surged, driven by advancements in asymmetric synthesis and the growing emphasis on precision medicine. The trifluoroacetyl group, in particular, enhances the molecule's stability and reactivity, making it a preferred choice for medicinal chemists. This compound is also being explored for its potential role in addressing antibiotic resistance, a pressing global health concern, by serving as a scaffold for novel antimicrobial agents.

The synthesis and characterization of rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid involve sophisticated techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and stereochemical integrity of the compound, which is critical for its application in high-stakes research. Additionally, the compound's carboxylic acid moiety offers versatility for further derivatization, enabling the creation of diverse molecular libraries for screening purposes.

From an industrial perspective, rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid is gaining traction as a key intermediate in the production of specialty chemicals. Its compatibility with green chemistry principles, such as reduced solvent usage and energy-efficient processes, aligns with the global shift toward sustainable manufacturing. Companies specializing in fine chemicals are investing in scalable synthesis routes for this compound to meet the rising demand from academic and industrial researchers alike.

One of the most frequently asked questions about rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid revolves around its stability under various conditions. Studies indicate that the compound exhibits remarkable stability in aqueous solutions at neutral pH, but it may degrade under strongly acidic or basic conditions. This property is crucial for its storage and handling, ensuring that researchers can work with it reliably in laboratory settings.

Another area of interest is the compound's potential role in neurodegenerative disease research. The pyrrolidine scaffold is a common motif in drugs targeting the central nervous system, and the dihydroxy groups may confer neuroprotective effects. Preliminary studies suggest that derivatives of this compound could modulate key pathways involved in diseases like Alzheimer's and Parkinson's, though further validation is required.

In summary, rac-(3R,4S)-3,4-dihydroxy-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2679934-49-5) is a multifaceted compound with broad applicability in drug development, specialty chemicals, and biochemical research. Its unique structural features, combined with its synthetic versatility, make it a valuable asset for scientists tackling some of today's most challenging health and environmental issues. As research progresses, this compound is poised to play an even greater role in advancing scientific innovation.